Cas no 67496-00-8 (2-(3-Bromopropoxy)oxirane)

• Product Name: 2-(3-Bromopropoxy)oxirane
• CAS No: 67496-00-8
• MF: C₅H₉BrO₂
• MW: 181.027761220932
• CID: 2797664
• PubChem ID: 71368184
• Update Time: 2025-04-21

2-(3-Bromopropoxy)oxirane Chemical and Physical Properties

Names and Identifiers

• DTXSID50791259
• 67496-00-8
• 2-(3-BROMOPROPOXY)OXIRANE
• 2-(3-Bromopropoxy)oxirane

• Inchi： 1S/C5H9BrO2/c6-2-1-3-7-5-4-8-5/h5H,1-4H2
• InChI Key： BHCLPSIXCKHTIO-UHFFFAOYSA-N
• SMILES： BrCCCOC1CO1

Computed Properties

• Exact Mass: 179.97859Da
• Monoisotopic Mass: 179.97859Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 21.8Ų